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Abstract

Carapin (C27H3207) is a tetranortriterpenoid, a class of limonoids, isolated from plants of the
Meliaceae family, notably Carapa guianensis, commonly known as andiroba. Limonoids from
this plant have garnered significant scientific interest due to their diverse and potent biological
activities. This technical guide provides a comprehensive overview of the known physical and
chemical properties of Carapin, alongside detailed experimental protocols for its isolation and
characterization. Although experimental data for Carapin itself is limited, this document
compiles available computed data and infers potential biological activities and modulated
signaling pathways based on structurally related limonoids from the same source. This guide is
intended to serve as a foundational resource for researchers and professionals in drug
discovery and development.

Introduction

Carapin is a member of the limonoid family, a group of highly oxygenated and structurally
complex terpenoids.[1] These natural products are predominantly found in the Meliaceae and
Rutaceae plant families and are known for a wide array of biological activities, including anti-
inflammatory, insecticidal, antimalarial, and anticancer properties.[2][3] Carapin is specifically a
gedunin-type limonoid, a subclass that has shown significant therapeutic potential.[4] Given the
promising bioactivities of related compounds isolated from Carapa guianensis, Carapin
represents a molecule of interest for further investigation in drug development programs.
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Physical and Chemical Properties

Direct experimental data on the physical and chemical properties of Carapin are not
extensively available in the current literature. The following tables summarize the computed
properties available from public chemical databases and provide a foundation for experimental

design.[1]
Property Value Reference
Molecular Formula C27H3207 [1]
Molecular Weight 468.5 g/mol [1]
Exact Mass 468.21480336 Da [1]
XLogP3-AA 3.1 [1]
Topological Polar Surface Area  99.9 A2 [1]
Heavy Atom Count 34 [1]
Complexity 979 [1]

Computed Chemical Properties
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Property

Value

Reference

IUPAC Name
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[1]
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Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

ydrog p 7 1]
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Rotatable Bond Count 4 [1]

Experimental Protocols

While specific experimental protocols for Carapin are not detailed in the literature,

methodologies for the isolation and characterization of structurally similar limonoids from
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Carapa guianensis have been published. The following protocols are adapted from these
studies and provide a robust framework for obtaining and analyzing Carapin.

Isolation of Carapin from Carapa guianensis Seeds

This protocol is based on the successful isolation of various limonoids from andiroba seed oil
and residue.[5][6]

Objective: To isolate Carapin from the seeds of Carapa guianensis.
Materials:

e Dried and powdered seeds of Carapa guianensis

e Hexane

e Methanol

o Ethyl acetate

o Water

« Silica gel for column chromatography

o High-Performance Liquid Chromatography (HPLC) system with a C18 column
» Rotary evaporator

Procedure:

o Extraction: The powdered seeds are subjected to cold pressing to obtain the oil. The residual
pressed seed material is then extracted with hexane to remove remaining fatty acids,
followed by extraction with methanol.

e Solvent Partitioning: The methanolic extract is concentrated under reduced pressure and
partitioned between ethyl acetate and water. The ethyl acetate fraction, which contains the
limonoids, is collected and dried.
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 Silica Gel Column Chromatography: The crude ethyl acetate extract is subjected to column
chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate. Fractions
are collected and monitored by Thin Layer Chromatography (TLC).

o HPLC Purification: Fractions containing compounds with similar TLC profiles to known
limonoids are pooled and further purified by semi-preparative HPLC on a C18 column with a
methanol/water gradient to yield pure Carapin.

Cold Pressing & Hexane/Methanol Extraction }—D{ Ethyl Acetate/Water Partitioning }—D{ Silica Gel Column Cl }—»’ prep: HPLC }—’.

Click to download full resolution via product page

Figure 1: Experimental workflow for the isolation of Carapin.

Spectroscopic Characterization

The structure of the isolated Carapin can be elucidated using a combination of spectroscopic
techniques.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The *H NMR spectrum will provide information on the number and chemical
environment of protons. Key signals expected for Carapin's structure include those for
methyl groups, protons on the furan ring, and olefinic protons.

e 13C NMR: The 13C NMR spectrum will indicate the number of carbon atoms and their
hybridization state. Characteristic signals for the carbonyls of the lactone and ester groups,
as well as carbons of the furan ring, are anticipated.

e 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the
connectivity between protons and carbons, confirming the overall structure and
stereochemistry of Carapin.

3.2.2. Mass Spectrometry (MS)

¢ High-Resolution Mass Spectrometry (HRMS): HRMS will be used to determine the exact
mass of the isolated compound, allowing for the confirmation of its molecular formula
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(C27H3207).

o Tandem MS (MS/MS): Fragmentation analysis by MS/MS can provide valuable information
about the structural components of the molecule.

3.2.3. Other Spectroscopic Methods

« Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for
the functional groups present in Carapin, such as C=0 stretching for the ester and lactone
groups, and C-O stretching frequencies.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum will reveal the presence of
chromophores, such as the a,3-unsaturated lactone system in the Carapin molecule.

Biological Activities and Modulated Signaling
Pathways (Inferred)

While no specific biological activities have been reported for Carapin, numerous studies on
other limonoids from Carapa guianensis provide a strong basis for inferring its potential
therapeutic effects. These related compounds exhibit significant anti-inflammatory, antiallergic,
antimalarial, insecticidal, and antiproliferative activities.[2][7][8][9][10]

The anti-inflammatory effects of Carapa guianensis limonoids have been attributed to the
inhibition of key inflammatory mediators and signaling pathways.[8] It is plausible that Carapin
shares these mechanisms of action.

Potential Anti-inflammatory and Immunomodulatory
Effects

Limonoids from andiroba have been shown to reduce the production of pro-inflammatory
cytokines such as tumor necrosis factor-alpha (TNF-a) and interleukin-1 beta (IL-1).[11] This
effect is often mediated through the inhibition of the Nuclear Factor-kappa B (NF-kB) signaling
pathway.[8] NF-kB is a crucial transcription factor that regulates the expression of numerous
genes involved in inflammation and immune responses.
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Figure 2: Hypothesized inhibition of the NF-kB signaling pathway by Carapin.
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Potential Antiproliferative and Pro-apoptotic Effects

Several limonoids have demonstrated cytotoxic activity against various cancer cell lines.[12]
The PI3K/Akt signaling pathway is a critical regulator of cell survival, proliferation, and
apoptosis, and its dysregulation is a hallmark of many cancers. It is a plausible target for the
antiproliferative effects of Carapin. Inhibition of this pathway can lead to decreased cell survival

and induction of apoptosis.
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Figure 3: Hypothesized modulation of the PI3K/Akt signaling pathway by Carapin.

Conclusion

Carapin is a promising natural product from Carapa guianensis that warrants further
investigation. While experimental data on its physical, chemical, and biological properties are
currently limited, this guide provides a comprehensive summary of available information and a
strong foundation for future research. The detailed experimental protocols for isolation and
characterization, along with the inferred biological activities and potential modulation of key
signaling pathways like NF-kB and PI3K/Akt, offer a clear roadmap for scientists and drug
development professionals. Further studies are essential to fully elucidate the therapeutic
potential of Carapin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Carapin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239719#physical-and-chemical-properties-of-
carapin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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